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Compound Focus: HS-173

CAS No.: 1276110-06-5

Cat. No.: S548061

Get Quote

The following table summarizes the key physicochemical properties and solubility data for HS-173 from

multiple supplier datasheets.

Property Details

CAS Number 1276110-06-5 [1] [2] [3]

Molecular Formula C₂₁H₁₈N₄O₄S [1] [2] [3]

Molecular Weight 422.46 g/mol [1] [2] [3]

Recommended
Solvent

DMSO [1] [2] [3]

Solubility in DMSO ~50 - 84 mg/mL (118.35 - 198.83 mM) [1] [2] [3]

Solubility in Water Insoluble [1] [2]

Solubility in Ethanol Insoluble [1]

Storage (Powder) Desiccate at -20°C [2] [3] [4]

Storage (Stock
Solution)

-20°C (1 month) to -80°C (6 months - 2 years); avoid repeated freeze-thaw
cycles [3] [4]
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Protocol for Preparing Stock Solutions

Here is a standard protocol for preparing a 50 mg/mL stock solution of HS-173 in DMSO, compiled from

supplier recommendations [1] [2] [3].

Allow the vial of HS-173 powder and a fresh bottle of high-quality, anhydrous DMSO to reach room

temperature before opening.
Weigh the desired amount of HS-173. To prepare a 50 mg/mL solution, you would use 50 mg of

compound.
Add the calculated volume of DMSO directly to the vial. For a 50 mg/mL solution, add 1 mL of

DMSO for every 50 mg of compound.
Gently vortex or sonicate the mixture. If the compound does not dissolve completely, you can warm

the tube in a 37°C water bath with brief sonication to aid dissolution [1] [2].
Dispense the clear stock solution into single-use aliquots to minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C as indicated in the storage table above.

The table below can help you calculate the volumes needed for dilutions to common working concentrations.

Desired Concentration Volume of 50 mg/mL Stock to Dilute Final Volume

10 mM 23.7 µL 1 mL

5 mM 11.8 µL 1 mL

1 mM 2.4 µL 1 mL

Key Experimental Protocols

In Vitro Cell Viability (MTT) Assay

This protocol is adapted from the original research citing HS-173 [1].

Cell Lines: T47D, SK-BR-3, MCF7 (human breast cancer cells) [1].

Procedure:
Plate cells in 96-well plates and incubate for 24 hours.
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Replace the medium with fresh medium containing HS-173 (typically in a concentration range

from 0.1 µM to 100 µM). The final concentration of DMSO in the medium should be ≤0.1%
(v/v).
Incubate the cells with the compound for 48 hours.
Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for another 4 hours at 37°C.

Dissolve the formed formazan crystals by adding 100 µL of DMSO to each well with constant
shaking for 5 minutes.

Measure the absorbance at 540 nm using a microplate reader. The half-maximal inhibitory
concentration (IC₅₀) can be determined from the dose-response curves [1].

In Vivo Administration

HS-173 has been used in mouse models to study its anti-tumor and anti-fibrotic effects.

Animal Model: Male BALB/c mice with CCl₄-induced liver fibrosis [1].

Dosage & Route: Administered at ~20 mg/kg via oral gavage (p.o.) [1]. In other studies, it was also
administered intraperitoneally (i.p.) at 10 mg/kg and 30 mg/kg [3].

Formulation Note: For in vivo studies, HS-173 is often formulated in a vehicle suitable for
administration. One published protocol uses a suspension in 1% carboxymethyl cellulose (CMC) [5].

Another strategy to improve solubility and reduce off-target toxicity is nanoformulation, such as
encapsulation in poly(2-oxazoline) micelles [5].

Troubleshooting Common Issues

Precipitation in Stock Solution: If your stock solution precipitates after storage, warm it to 37°C and
vortex thoroughly until it becomes clear again. Avoid using a hot water bath as DMSO is highly
flammable.

Poor Solubility in Aqueous Buffers: Since HS-173 is insoluble in water, when adding the stock
solution to cell culture medium, add it slowly while vortexing the medium to ensure it disperses evenly

and minimizes precipitation.
Instability of Biological Activity: Always prepare fresh working dilutions from the stock solution and

avoid subjecting the stock to multiple freeze-thaw cycles. Aliquot and store it properly.

Biological Activity and Signaling Pathway
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HS-173 is a potent and selective inhibitor of the phosphatidylinositol 3-kinase alpha (PI3Kα) isoform, with

an IC₅₀ value of 0.8 nM in cell-free assays [1] [2] [3]. Its primary mechanism of action is through inhibiting

the PI3K/Akt signaling pathway, which is often hyperactive in cancer cells. The following diagram illustrates

this core signaling pathway and the point of inhibition by HS-173.
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The inhibition of this pathway by HS-173 leads to several observed biological outcomes in research settings:
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Antiproliferative Effect: It potently inhibits the growth of various cancer cell lines, with IC₅₀ values

ranging from 0.25 µM in HCT-116 cells to 7.8 µM in MCF7 cells [3].
Induction of Apoptosis: Treatment with HS-173 causes cell cycle arrest at the G2/M phase and

activates caspases, leading to programmed cell death [1] [3].
Anti-angiogenic Effect: It reduces the expression of HIF-1α and VEGF, key players in the formation

of new blood vessels for tumors, and suppresses VEGF-induced angiogenesis in vitro and in vivo [1]
[2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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